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In the development of mucoadhesive drug delivery systems, the choice of polymer is

paramount to ensure prolonged contact time at the site of absorption and to enhance

therapeutic efficacy. Among the most widely used mucoadhesive polymers are Carbomer 980,

a high molecular weight cross-linked polymer of acrylic acid, and Hydroxypropyl

Methylcellulose (HPMC), a semi-synthetic cellulose derivative. This guide provides an objective

comparison of the mucoadhesive properties of Carbomer 980 and HPMC, supported by

experimental data, to aid researchers, scientists, and drug development professionals in their

formulation decisions.

Mechanism of Mucoadhesion
The mucoadhesive properties of both Carbomer 980 and HPMC are primarily attributed to the

formation of hydrogen bonds between the polymer and the mucin glycoproteins present in the

mucus layer.

Carbomer 980: As a polyacrylic acid polymer, Carbomer 980 possesses a high density of

carboxylic acid groups. In a hydrated state, these groups become available to form strong

hydrogen bonds with the sialic acid and sulfate residues of mucin. The polymer's cross-linked

structure allows for significant swelling and interpenetration with the mucus network, further

enhancing its adhesive properties.

HPMC: Hydroxypropyl Methylcellulose, with its cellulose backbone and numerous hydroxyl and

methoxy groups, also readily forms hydrogen bonds with mucin.[1] Its linear polymer chains
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can entangle with the mucin strands, contributing to its mucoadhesive character through a

process of interdiffusion.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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